1-(Difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic Acid

• IUPAC Name: 1-(difluoromethyl)-6-oxopyridine-3-carboxylic acid
• InChI: InChI=1S/C7H5F2NO3/c8-7(9)10-3-4(6(12)13)1-2-5(10)11/h1-3,7H,(H,12,13)
• InChI Key: AZMITOFROYTOFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C=C1C(=O)O)C(F)F
• Molecular Formula: C7H5F2NO3
• Molecular Weight: 189.12 g/mol
• CAS No.: 677761-98-7

Description

1-(Difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic Acid is a compound that has garnered significant attention in the field of medicinal and agricultural chemistry. This compound is characterized by the presence of a difluoromethyl group, which is known to enhance the biological activity of molecules due to its unique chemical properties .

Scientific Research Applications

1-(Difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic Acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s ability to interact with biological molecules makes it useful in the study of enzyme mechanisms and protein-ligand interactions.

Industry: The compound is used in the development of agrochemicals, such as fungicides and herbicides

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some difluoromethylated compounds are known to inhibit certain enzymes, such as succinate dehydrogenase.

Future Directions

The future research directions would depend on the potential applications of this compound. Given the interest in difluoromethylated compounds in pharmaceutical and agrochemical research, it’s possible that this compound could be explored for similar uses.

Preparation Methods

The synthesis of 1-(Difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic Acid involves several steps. One common method includes the difluoromethylation of pyridine derivatives. This process can be achieved through various synthetic routes, including electrophilic, nucleophilic, radical, and cross-coupling methods . Industrial production methods often involve the use of difluorocarbene reagents, which allow for the efficient introduction of the difluoromethyl group into the pyridine ring .

Chemical Reactions Analysis

1-(Difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic Acid undergoes several types of chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can undergo nucleophilic substitution reactions, often facilitated by reagents like sodium hydroxide or potassium carbonate.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Comparison with Similar Compounds

1-(Difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylic Acid is unique due to the presence of the difluoromethyl group, which imparts distinct chemical and biological properties. Similar compounds include:

3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid: Used in the development of fungicides.

Difluoromethylated pyridines: These compounds are also used in medicinal chemistry and agrochemicals.

The uniqueness of this compound lies in its ability to form strong hydrogen bonds and its enhanced metabolic stability, making it a valuable compound in various fields of research .

Synthesis routes and methods

Procedure details

To a solution of methyl 1-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate (0.500 g, 2.461 mmol) in MeOH (12 mL) and water (4 mL) was added lithium hydroxide hydrate (0.207 g, 4.92 mmol, Aldrich). The resulting mixture was then stirred at room temperature for 4 h. Solvent (MeOH) was removed in vacuok, and the remaining aqueous solution was adjusted to pH=5-6 by addition of concentrated HCl. The mixture was then extracted with EtOAc (3×10 mL). The combined organic layers were dried (MgSO4), and the solvent removed to give the title compound as a yellow solid. MS (ESI, positive ion) m/z: 190 (M+H).